Cas no 2227823-58-5 ((2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol
• CAS No: 2227823-58-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6250359
• PubChem ID: 165670578
• Update Time: 2025-05-20

(2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol
• 2227823-58-5
• EN300-1803429

• Inchi： 1S/C6H13NO/c1-6(2-3-6)5(7)4-8/h5,8H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key： NWUXLSPUTVHNAP-YFKPBYRVSA-N
• SMILES： OC[C@@H](C1(C)CC1)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol

Comprehensive Guide to (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2227823-58-5): Properties, Applications, and Market Insights

The compound (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2227823-58-5) is a chiral amino alcohol with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 1-methylcyclopropyl group and an amino alcohol moiety, makes it a valuable intermediate in drug discovery and asymmetric synthesis. This article provides an in-depth analysis of its properties, applications, and market trends, addressing common queries from researchers and industry professionals.

(2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol is characterized by its high stereochemical purity, which is critical for applications in enantioselective synthesis. The presence of the cyclopropyl ring enhances its stability and reactivity, making it a preferred choice for developing novel therapeutic agents. Researchers often search for "chiral amino alcohol synthesis" or "applications of (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol," highlighting the growing interest in this compound.

One of the key applications of (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol is in the synthesis of bioactive molecules. Its ability to act as a building block for pharmaceutical intermediates has been explored in recent studies. For instance, it is used in the development of enzyme inhibitors and receptor modulators, addressing the rising demand for targeted therapies. Searches like "role of (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol in drug development" reflect this trend.

The compound's physicochemical properties, such as solubility, melting point, and optical rotation, are frequently queried by chemists. (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol exhibits moderate solubility in polar solvents, which is advantageous for laboratory-scale reactions. Its chirality also makes it a subject of interest for studies on stereoselective catalysis, a hot topic in green chemistry.

Market insights reveal a steady demand for (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol, driven by the expansion of the pharmaceutical and agrochemical sectors. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet research needs. Queries such as "suppliers of CAS 2227823-58-5" or "pricing trends for (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol" are common among procurement professionals.

In conclusion, (2R)-2-amino-2-(1-methylcyclopropyl)ethan-1-ol (CAS No. 2227823-58-5) is a versatile compound with broad applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features and chiral properties make it a valuable tool for researchers. By addressing frequently searched terms and industry trends, this guide aims to enhance understanding and accessibility of this promising compound.